Cas no 2228523-53-1 ({1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol)

• Product Name: {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol
• CAS No: 2228523-53-1
• MF: C₁₂H₁₂ClF₃O₂
• MW: 280.670693397522
• CID: 6244768
• PubChem ID: 165970273
• Update Time: 2025-10-23

{1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol
• {1-[3-chloro-4-(trifluoromethoxy)phenyl]cyclobutyl}methanol
• 2228523-53-1
• EN300-1944759

• Inchi： 1S/C12H12ClF3O2/c13-9-6-8(11(7-17)4-1-5-11)2-3-10(9)18-12(14,15)16/h2-3,6,17H,1,4-5,7H2
• InChI Key： QFZLAEBXGRVNFA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CO)CCC1)OC(F)(F)F

Computed Properties

• Exact Mass: 280.0477918g/mol
• Monoisotopic Mass: 280.0477918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol

{1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol and CAS No. 2228523-53-1: A Novel Scaffold for Bioactive Molecules in Drug Discovery and Therapeutic Applications

{1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol, identified by the CAS No. 2228523-53-1, represents a unique molecular scaffold with potential applications in pharmaceutical research and biomedical innovation. This compound belongs to a class of fluorinated aromatic derivatives that exhibit structural complexity and functional versatility, making it a promising candidate for targeted drug development. The synthesis and characterization of this molecule involve advanced organic chemistry techniques, including fluorination reactions, aryl substitution, and ring formation processes, which are critical for understanding its pharmacological properties.

The chemical structure of {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol is defined by its aryl cyclobutyl framework, which combines a chloro group at the 3-position and a trifluoromethoxy group at the 4-position on the phenyl ring. This structural motif is further stabilized by the presence of a hydroxyl group on the cyclobutyl ring, contributing to its hydrophilic properties. The fluorinated substituents in this molecule are particularly significant, as they enhance metabolic stability and modulate protein-ligand interactions, which are essential for drug efficacy and selectivity.

Recent studies have highlighted the role of fluorinated aromatic compounds in targeting specific biological pathways. For instance, the trifluoromethoxy group in {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol may interact with phosphodiesterase enzymes or ion channels, which are implicated in neurological disorders and cardiovascular diseases. Additionally, the chloro substituent at the 3-position could influence electrophilic reactivity, potentially enabling the molecule to modulate signal transduction pathways or inflammatory responses. These properties make the compound a valuable candidate for antioxidant research and anti-inflammatory drug development.

The synthesis of {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol typically involves multi-step organic reactions, starting with the preparation of a fluorinated aromatic precursor. This process often includes electrophilic aromatic substitution to introduce the trifluoromethoxy group, followed by ring-closure reactions to form the cyclobutyl ring. The final step involves the introduction of the hydroxyl group, which is critical for the molecule's hydrophilic characteristics and its potential interaction with biomolecular targets. The fluorination conditions used in this synthesis are carefully controlled to ensure the stability of the trifluoromethoxy group and prevent unwanted side reactions.

Emerging research in drug discovery has demonstrated the importance of fluorinated scaffolds in improving drug-like properties. For example, the trifluoromethoxy group in {1-3-chloro-4-(trifluoromethyloxy)phenylcyclobutyl}methanol may enhance its lipophilicity, facilitating its penetration into cell membranes and increasing its bioavailability. Additionally, the chloro substituent could contribute to electrostatic interactions with target proteins, thereby improving the molecule's binding affinity and selectivity. These factors are crucial for the development of therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled the prediction of the binding modes of {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol with potential biological targets. Molecular docking studies suggest that this compound may interact with kinase enzymes or GPCR receptors, which are key players in signal transduction pathways. The fluorinated substituents are hypothesized to form hydrogen bonds or ion pairs with specific residues in these targets, thereby modulating their activity. These insights are critical for the rational design of targeted therapies and personalized medicine.

Furthermore, the hydroxyl group in {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol may participate in hydrogen bonding interactions with water molecules or proteins, which could influence its solubility and drug delivery. The fluorinated aromatic ring is also expected to enhance the molecule's photostability, making it suitable for photopharmacology applications where light-responsive drug delivery is required. These properties highlight the potential of this compound in novel therapeutic strategies and biomedical innovations.

Despite its promising properties, the synthesis and functionalization of {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol present challenges that require further investigation. For instance, the fluorination process must be optimized to prevent degradation of the trifluoromethoxy group during synthesis. Additionally, the hydroxyl group may undergo deprotonation or oxidation under certain conditions, which could affect the molecule's stability and pharmacological activity. Addressing these challenges will be critical for the successful application of this compound in drug development and biomedical research.

In conclusion, {1-3-chloro-4-(trifluoromethoxy)phenylcyclobutyl}methanol (CAS No. 2228523-53-1) represents a promising scaffold for drug discovery and therapeutic applications. Its unique fluorinated aromatic structure and hydroxyl functionality offer potential for targeted interactions with biological targets, making it a valuable candidate for pharmaceutical innovation. Continued research into its synthetic methods, functional properties, and biological applications will be essential for unlocking its full potential in medicine and biotechnology.